Cas no 773873-95-3 (methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate)

Methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate is a fluorinated benzodioxole derivative characterized by its unique difluoro-substituted heterocyclic structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the difluoro moiety enhances its metabolic stability and lipophilicity, making it valuable for modifying bioactive molecules. The ester functional group at the 5-position allows for further derivatization, enabling the introduction of diverse substituents. Its rigid benzodioxole core contributes to structural specificity, which is advantageous in designing compounds with targeted activity. This product is typically employed in research settings for exploring structure-activity relationships in medicinal chemistry.

methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate structure

773873-95-3 structure

Product Name:methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate

CAS No:773873-95-3

MF:C₉H₆F₂O₄

MW:216.138350009918

MDL:MFCD06203771

CID:820009

Update Time:2025-06-07

methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,2-difluorobenzo[d][1,3]dioxole-5-carboxylate
- 2,2-difluoro-benzo[1,3]dioxole-5-carboxylic acid methyl ester
- methyl 2,2-difluoro-1,3-benzodioxole-5-carboxylate
- 1,3-Benzodioxole-5-carboxylic acid, 2,2-difluoro-, methyl ester
- C9H6F2O4
- Methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate
- MYEOSTSAKCEVAS-UHFFFAOYSA-N
- 2112AC
- CM10014
- RL04965
- PC19687
- AF10
- methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate
- MDL： MFCD06203771
- Inchi： 1S/C9H6F2O4/c1-13-8(12)5-2-3-6-7(4-5)15-9(10,11)14-6/h2-4H,1H3
- InChI Key： MYEOSTSAKCEVAS-UHFFFAOYSA-N
- SMILES： FC1(OC2C=CC(C(=O)OC)=CC=2O1)F

Computed Properties

Exact Mass: 216.02300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 269
Topological Polar Surface Area: 44.8

Experimental Properties

PSA: 44.76000
LogP: 1.79470

methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159001500-100g	Methyl 2,2-difluorobenzo[d][1,3]dioxole-5-carboxylate	773873-95-3	98%	100g	$381.50	2023-09-01
Alichem	A159001500-500g	Methyl 2,2-difluorobenzo[d][1,3]dioxole-5-carboxylate	773873-95-3	98%	500g	$927.50	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	070856-25g	methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate	773873-95-3	98%	25g	2778.0CNY	2021-07-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	070856-5g	methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate	773873-95-3	98%	5g	779.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AQ580-20g	methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate	773873-95-3	98%	20g	432.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AQ580-100g	methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate	773873-95-3	98%	100g	1701.0CNY	2021-07-12
Chemenu	CM162001-10g	2,2-Difluoro-benzo[1,3]dioxole-5-carboxylic acid methyl ester	773873-95-3	95%+	10g	$56	2021-08-05
Chemenu	CM162001-25g	2,2-Difluoro-benzo[1,3]dioxole-5-carboxylic acid methyl ester	773873-95-3	95%+	25g	$111	2021-08-05
Chemenu	CM162001-50g	2,2-Difluoro-benzo[1,3]dioxole-5-carboxylic acid methyl ester	773873-95-3	95%+	50g	$178	2021-08-05
Chemenu	CM162001-100g	2,2-Difluoro-benzo[1,3]dioxole-5-carboxylic acid methyl ester	773873-95-3	95%+	100g	$289	2021-08-05

methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate Production Method

methyl 2,2-difluoro-2H-1,3-benzodioxole-5-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:773873-95-3)methyl 2,2-difluorobenzo[d][1,3]dioxole-5-carboxylate

Order Number:sfd5049

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

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